Cas no 1324189-98-1 (3-(phenylsulfanyl)-1-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propan-1-one)

• Product Name: 3-(phenylsulfanyl)-1-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propan-1-one
• CAS No: 1324189-98-1
• MF: C₁₈H₁₇N₃O₂S₂
• MW: 371.476481199265
• CID: 6532825
• Update Time: 2025-07-14

3-(phenylsulfanyl)-1-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(phenylsulfanyl)-1-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propan-1-one
• 3-phenylsulfanyl-1-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]propan-1-one
• 1-Propanone, 3-(phenylthio)-1-[3-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-1-azetidinyl]-

• Inchi： 1S/C18H17N3O2S2/c22-16(8-10-24-14-5-2-1-3-6-14)21-11-13(12-21)18-19-17(20-23-18)15-7-4-9-25-15/h1-7,9,13H,8,10-12H2
• InChI Key： AQXGSGUWBMHEMR-UHFFFAOYSA-N
• SMILES： C(N1CC(C2ON=C(C3SC=CC=3)N=2)C1)(=O)CCSC1=CC=CC=C1

Additional information on 3-(phenylsulfanyl)-1-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propan-1-one

Professional Introduction to Compound with CAS No. 1324189-98-1 and Product Name: 3-(phenylsulfanyl)-1-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propan-1-one

The compound in question, identified by the CAS number 1324189-98-1, is a highly specialized molecule with a complex chemical structure. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities. The molecular framework of this compound incorporates several key functional groups, including a phenylsulfanyl moiety and an azetidinone core, which are strategically positioned to interact with biological targets. Such structural features make it a promising candidate for further investigation in drug discovery and development.

At the heart of this compound's structure lies a 3-(phenylsulfanyl)-1-propan-1-one backbone, which serves as a scaffold for additional functionalization. The presence of the phenylsulfanyl group not only contributes to the compound's hydrophobicity but also introduces the possibility of π-stacking interactions, which are crucial for binding to proteins. This feature is particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions, a common strategy in modern drug development.

The other notable component of this molecule is the 3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl substituent. This moiety combines three distinct heterocyclic rings: thiophene, oxadiazole, and azetidine. Each of these rings brings unique electronic and steric properties to the molecule. The thiophene ring is known for its aromatic stability and ability to engage in hydrophobic interactions, while the oxadiazole ring introduces a electron-deficient center that can participate in hydrogen bonding or coordinate with metal ions. The azetidine ring, on the other hand, provides a flexible three-membered cycle that can adapt to various binding environments.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and binding affinities. Studies using molecular docking simulations have shown that this compound has the potential to interact with several biological targets relevant to human health. For instance, preliminary simulations suggest that it may bind to enzymes involved in metabolic pathways or receptors associated with neurological disorders. These findings align with the growing interest in multitarget-directed ligands (MTDLs), which are designed to simultaneously modulate multiple biological pathways.

The synthesis of such complex molecules requires meticulous planning and execution. The multi-step synthetic route involves careful control over reaction conditions to ensure high yields and purity. Key steps include cyclization reactions to form the heterocyclic cores and nucleophilic substitution reactions to introduce the various substituents. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have greatly facilitated the construction of these intricate molecular architectures.

In terms of pharmacological activity, early pharmacokinetic studies indicate that this compound exhibits good solubility and stability under physiological conditions. These properties are critical for its potential use as an oral therapeutic agent. Additionally, preliminary toxicity assessments have shown that it is well-tolerated at moderate doses, suggesting a favorable safety profile. However, further studies are necessary to fully characterize its pharmacological effects and potential side effects.

The field of medicinal chemistry is constantly evolving, with new synthetic techniques and computational tools being developed at a rapid pace. This compound represents an excellent example of how these advancements can be leveraged to discover novel therapeutic agents. By combining structural diversity with functional richness, researchers can explore an vast chemical space that may yield breakthrough treatments for various diseases.

Future research directions include optimizing the synthetic route for better efficiency and scalability, as well as conducting more comprehensive biological evaluations. Investigating the compound's mechanism of action will also provide valuable insights into its therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be essential in translating these chemical discoveries into tangible medical benefits.

In conclusion,3-(phenylsulfanyl)-1-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propan-1-one (CAS No. 1324189-98-1) is a structurally complex and biologically promising molecule that warrants further exploration in pharmaceutical research. Its unique combination of functional groups and heterocyclic systems positions it as a valuable candidate for drug discovery efforts aimed at addressing unmet medical needs.